Cas no 67634-19-9 (isobutyl 2-ethylacrylate)

• Product Name: isobutyl 2-ethylacrylate
• CAS No: 67634-19-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 966491
• PubChem ID: 105514
• Update Time: 2025-04-19

isobutyl 2-ethylacrylate Chemical and Physical Properties

Names and Identifiers

• isobutyl 2-ethylacrylate
• 2-methylpropyl 2-methylidenebutanoate
• Butanoic acid, 2-methylene-, 2-methylpropyl ester
• 67634-19-9
• EINECS 266-823-4
• 2-Methylpropyl 2-methylenebutanoate
• DTXSID3070541
• SCHEMBL1473219
• 5W3QP63945
• Butyric acid, 2-methylene-, isobutyl ester
• NS00036143
• XIADDNKBYXBWMA-UHFFFAOYSA-N

• Inchi： 1S/C9H16O2/c1-5-8(4)9(10)11-6-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： XIADDNKBYXBWMA-UHFFFAOYSA-N
• SMILES： O(C(C(=C)CC)=O)CC(C)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.888
• Boiling Point: 185.5°C at 760 mmHg
• Flash Point: 57°C
• Refractive Index: 1.425
• PSA: 26.3